5-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-[(4-methylphenyl)methyl]pentanamide

• IUPAC Name: 5-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-[(4-methylphenyl)methyl]pentanamide
• InChI: InChI=1S/C19H21N3O3S/c1-13-5-7-14(8-6-13)12-20-16(23)4-2-3-10-22-18(24)17-15(9-11-26-17)21-19(22)25/h5-9,11H,2-4,10,12H2,1H3,(H,20,23)(H,21,25)
• InChI Key: JHTZQBULGUQJKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CCCCN2C(=O)C3=C(C=CS3)NC2=O
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

The compound “5-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-[(4-methylphenyl)methyl]pentanamide” is a derivative of thieno[3,2-d]pyrimidine. It has been synthesized as part of a series of substituted thieno[3,2-d]pyrimidine derivatives, which have been evaluated for their antitumor activities.

Molecular Structure Analysis

The molecular structure of this compound is based on the thieno[3,2-d]pyrimidine scaffold. The structure–activity relationship (SAR) studies indicate that piperidine-2,6-dione was more suitable for a P1 moiety and benzyl-linked morpholine for a P5 moiety, which were beneficial for improving the antitumor activities.

Mechanism of Action

The compound has been evaluated for its antiproliferative activity against various cancer cell lines. It has shown remarkable antitumor activity against SU-DHL-6, WSU-DLCL-2, and K562 cells. It can significantly affect lymphoma cell morphology, induce the apoptosis of SU-DHL-6 cells in a concentration-dependent manner, and inhibit their migration.